ethyl 1-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[1-(4-methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]piperidine-4-carboxylate
• InChI: InChI=1S/C19H24N2O5/c1-3-26-19(24)13-8-10-20(11-9-13)16-12-17(22)21(18(16)23)14-4-6-15(25-2)7-5-14/h4-7,13,16H,3,8-12H2,1-2H3
• InChI Key: KRLNYOQCCLGJBK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2CC(=O)N(C2=O)C3=CC=C(C=C3)OC
• Molecular Formula: C19H24N2O5
• Molecular Weight: 360.4 g/mol

Description

Ethyl 1-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate is a chemical compound that belongs to the class of pyrrolidine derivatives. It has been extensively studied for its potential applications in scientific research due to its unique properties.

Mechanism of Action

The exact mechanism of action of ethyl 1-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate is not fully understood. However, it has been suggested that it may act as a dopamine D1 receptor antagonist and a sigma-1 receptor agonist. It has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
Ethyl 1-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in animal models of inflammation. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, it has been shown to have analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 1-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate in lab experiments is its potential applications in the field of medicinal chemistry. It has been shown to have various pharmacological properties that make it a promising candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to administer.

Future Directions

There are several future directions for the research on ethyl 1-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate. One potential direction is the further investigation of its potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another potential direction is the development of new drugs based on the structure of this compound. Additionally, the development of new synthesis methods for this compound may also be an area of future research.

Synthesis Methods

The synthesis of ethyl 1-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate involves the reaction of 4-methoxyphenylacetic acid with ethyl 4-piperidinecarboxylate in the presence of a coupling agent such as DCC (dicyclohexylcarbodiimide) and a catalyst like DMAP (4-dimethylaminopyridine). The resulting compound is then treated with oxalyl chloride to yield ethyl 1-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate.

Scientific Research Applications

Ethyl 1-[1-(4-methoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has been used in various scientific research studies due to its potential applications in the field of medicinal chemistry. It has been studied for its potential use as an antipsychotic, anti-inflammatory, and analgesic agent. Additionally, it has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.